N-(5-methyl-1,2-oxazol-3-yl)-2-[8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C18H18N6O4/c1-11-3-5-13(6-4-11)22-7-8-23-16(26)17(27)24(20-18(22)23)10-15(25)19-14-9-12(2)28-21-14/h3-6,9H,7-8,10H2,1-2H3,(H,19,21,25)
• InChI Key: XMPVTUDGRDPEAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=NOC(=C4)C
• Molecular Formula: C18H18N6O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 941936-92-1

Description

N-(5-methyl-1,2-oxazol-3-yl)-2-[8-(4-methylphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetamide is a useful research compound. Its molecular formula is C18H18N6O4 and its molecular weight is 382.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study by Cankilic and Yurttaş (2017) synthesized derivatives similar in structure to the queried compound and evaluated their antimicrobial activities against a range of pathogens, including Gram-positive and Gram-negative bacteria, yeasts, and filamentous fungi. The derivatives showed significant antimicrobial efficacy, suggesting potential applications of the compound in developing new antimicrobial agents (Cankilic & Yurttaş, 2017).

Chemical Synthesis and Structural Analysis

Research by Troxler and Weber (1974) focused on the chemical synthesis and structural elucidation of pyrimido[1,2‐a]benzimidazoles, which share structural similarities with the queried compound. Their work highlights the complexity and versatility of these chemical structures in synthetic chemistry (Troxler & Weber, 1974).

Insecticidal Applications

Fadda et al. (2017) explored the synthesis of novel heterocycles incorporating a thiadiazole moiety for their insecticidal activity against Spodoptera littoralis, a common agricultural pest. While not directly related to the exact compound , this research demonstrates the broader potential of similar compounds in agricultural applications (Fadda et al., 2017).

Anticancer Research

Berest et al. (2011) synthesized N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, compounds with a structural resemblance to the queried molecule, and assessed their anticancer and antibacterial activities. This research points to the potential use of such compounds in developing novel anticancer therapies (Berest et al., 2011).

Antiviral Activity

Kim et al. (1978) synthesized a new class of purine analogues, demonstrating the potential of structurally complex molecules for antiviral applications. Although not directly mentioning the specific compound , their work underscores the importance of such molecular structures in medicinal chemistry research (Kim et al., 1978).